N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide
• InChI: InChI=1S/C12H13N3O2/c1-13-10(16)7-8-11-14-12(15-17-11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,16)
• InChI Key: MDEKAENMKLCCIL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCC1=NC(=NO1)C2=CC=CC=C2
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide, also known as MPPO, is a compound that has shown potential in various scientific research applications. It is a white crystalline solid that is soluble in organic solvents and is used in the synthesis of other compounds.

Mechanism of Action

The exact mechanism of action of N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is not fully understood. However, it is believed to act as a nitric oxide donor, releasing nitric oxide in cells and tissues. Nitric oxide is a signaling molecule that plays a role in various physiological processes, including vasodilation, neurotransmission, and immune response.
Biochemical and physiological effects:
N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has been shown to have various biochemical and physiological effects. It has been found to increase the production of nitric oxide in cells and tissues, leading to vasodilation and improved blood flow. It has also been found to have antioxidant activity, protecting cells from oxidative stress. Additionally, it has been found to have anti-inflammatory activity, reducing inflammation in cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide in lab experiments is its potential as a fluorescent probe for the detection of nitric oxide. However, one limitation is its limited solubility in aqueous solutions, which may affect its effectiveness in certain experiments.

Future Directions

There are several potential future directions for the research of N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide. One direction is the synthesis of new compounds based on the structure of N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide, with potential biological activity. Another direction is the development of new methods for the detection of nitric oxide in cells and tissues, using N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide as a fluorescent probe. Additionally, the potential use of N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide in the treatment of various diseases, such as cancer and cardiovascular disease, should be further explored.

Synthesis Methods

The synthesis of N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide involves the reaction of N-methylpropanamide with 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid, followed by the addition of a dehydrating agent such as thionyl chloride or phosphorus oxychloride. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has been found to have potential in various scientific research applications. It has been used as a fluorescent probe for the detection of nitric oxide in cells and tissues. It has also been used in the synthesis of other compounds with potential biological activity, such as anticancer agents and antimicrobial agents.